Cas no 954815-14-6 (Methyl 4-iodo-2-(trifluoromethyl)benzoate)

Methyl 4-iodo-2-(trifluoromethyl)benzoate is a versatile organic compound with significant synthetic utility. It features a trifluoromethyl substituent, enhancing its reactivity and specificity in various chemical reactions. The presence of an iodo group allows for facile substitution reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. This compound is highly regarded for its purity and stability, offering reliable performance in research and industrial applications.

Methyl 4-iodo-2-(trifluoromethyl)benzoate structure

954815-14-6 structure

Product Name:Methyl 4-iodo-2-(trifluoromethyl)benzoate

CAS No:954815-14-6

MF:C₉H₆F₃IO₂

MW:330.042425632477

CID:4759975

PubChem ID:17733366

Update Time:2025-10-31

Methyl 4-iodo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-iodo-2-(trifluoromethyl)benzoate
- BB 0244816
- E74318
- 4-Iodo-2-trifluoromethyl-benzoic acid methyl ester
- 4-Iodo-2-trifluoromethyl-benzoic acid methyl ester
- CS-0118028
- AKOS000299720
- BS-44545
- 954815-14-6
- SCHEMBL2427821
- DB-143316
- Methyl 4-iodo-2-(trifluoromethyl)benzoate
- Inchi： 1S/C9H6F3IO2/c1-15-8(14)6-3-2-5(13)4-7(6)9(10,11)12/h2-4H,1H3
- InChI Key： MMYSUYRBHLSUIT-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(F)(F)F)=CC(I)=CC=1)OC

Computed Properties

Exact Mass: 329.93646g/mol
Monoisotopic Mass: 329.93646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3

Methyl 4-iodo-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033690-250mg	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	97%	250mg	$494.40	2023-08-31
Alichem	A013033690-500mg	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	97%	500mg	$863.90	2023-08-31
Alichem	A013033690-1g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	97%	1g	$1564.50	2023-08-31
Apollo Scientific	PC502641-250mg	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	95%	250mg	£15.00	2025-02-21
Apollo Scientific	PC502641-1g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	95%	1g	£23.00	2025-02-21
Apollo Scientific	PC502641-5g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	95%	5g	£96.00	2025-02-21
ChemScence	CS-0118028-250mg	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	98.98%	250mg	$43.0	2022-04-26
ChemScence	CS-0118028-1g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	98.98%	1g	$107.0	2022-04-26
ChemScence	CS-0118028-5g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	98.98%	5g	$370.0	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BX307-1g	Methyl 4-iodo-2-(trifluoromethyl)benzoate	954815-14-6	95+%	1g	985.0CNY	2021-07-17

Methyl 4-iodo-2-(trifluoromethyl)benzoate Production Method

Production Method 1

894796-87-3

954815-14-6

Reaction Conditions

1.1 Reagents: Iodine , Silver sulfate Solvents: Ethanol ; rt

Reference

: Evaluation of selective inhibitors of 11β-HSD1 for the treatment of hypertension

Bauman, David R.; Whitehead, Alan; Contino, Lisa C.; Cui, Jisong; Garcia-Calvo, Margarita; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(12), 3650-3653

Production Method 2

18107-18-1

393-06-6

954815-14-6

Reaction Conditions

1.1 Solvents: Methanol , Tetrahydrofuran , Hexane ; cooled; 5 min
1.2 Reagents: Diiodomethane , Isoamyl nitrite , Cuprous iodide Solvents: Tetrahydrofuran ; 4 h, reflux; reflux → rt

Reference

: Synthesis of tropane derivatives for pharmaceutical use

, World Intellectual Property Organization, , ,

Production Method 3

619-44-3

954815-14-6

1261880-87-8

Reaction Conditions

1.1 Reagents: Sodium carbonate , Sulfuric acid , Potassium persulfate Catalysts: Silver carbonate Solvents: Dichloromethane , Water ; 10 h, 120 °C

Reference

: Silver-Catalyzed C-H Trifluoromethylation of Arenes Using Trifluoroacetic Acid as the Trifluoromethylating Reagent

Shi, Guangfa; Shao, Changdong; Pan, Shulei; Yu, Jingxun; Zhang, Yanghui, Organic Letters, 2015, 17(1), 38-41

Production Method 4

14353-88-9

619-44-3

954815-14-6

1261880-87-8

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 35 °C

Reference

: Visible-Light Photoredox Decarboxylation of Perfluoroarene Iodine(III) Trifluoroacetates for C-H Trifluoromethylation of (Hetero)arenes

Yang, Bin; Yu, Donghai; Xu, Xiu-Hua; Qing, Feng-Ling, ACS Catalysis, 2018, 8(4), 2839-2843